Cas no 516-90-5 (Ethanesulfonic acid,2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]-)

• Product Name: Ethanesulfonic acid,2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]-
• CAS No: 516-90-5
• MF: C₂₆H₄₅NO₅S
• MW: 483.704207181931
• MDL: MFCD00200615
• CID: 373945
• PubChem ID: 439763
• Update Time: 2025-07-12

Ethanesulfonic acid,2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]-
• 2-[[(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 2-{[(3α,5β)-3-Hydroxy-24-oxocholan-24-yl]amino}ethanesulfonic aci d
• 2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]-Ethanesulfonic acid
• 2-{[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino}ethanesulfonic acid
• Ethanesulfonic acid, 2-(((3alpha,5beta)-3-hydroxy-24-oxocholan-24-yl)amino)-
• Lithocholic acid taurine conjugic acid
• lithocholyltaurine
• Taurolithocholic acid
• 516-90-5
• N-(3a-hydroxy-5b-cholan-24-oyl)-Taurine
• N-(3alpha-hydroxy-5beta-cholan-24-oyl)-taurine
• TLCA
• Taurolithocholate
• CHEBI:36259
• Cholane ethanesulfonic acid deriv.
• CHEMBL408701
• NCI60_028902
• 3-Hydroxy-N-(2-sulfoethyl)cholan-24-imidic acid
• LMST05040003
• 2-[(3alpha-hydroxy-24-oxo-5beta-cholan-24-yl)amino]ethanesulfonic acid
• BDBM50375593
• 3a-Hydroxy-N-(2-sulfoethyl)-5b-cholan-24-amide
• 2-[[(3a,5b)-3-hydroxy-24-oxocholan-24-yl]amino]-Ethanesulfonate
• AKOS040754144
• BIDD:PXR0162
• QBYUNVOYXHFVKC-GBURMNQMSA-N
• C02592
• GTPL4548
• DTXSID20965925
• ST 24:1;O2;T
• Q7688897
• Taurolithocholsaure
• taurolithocholic acid (TLCA)
• SCHEMBL364160
• 3a-Hydroxy-5b-cholanoyltaurine
• 2-[(4R)-4-[(1S,2S,5R,7R,10R,11S,14R,15R)-5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]ethane-1-sulfonic acid
• taurolithocholic acid-3-sulphate
• 1ST157788
• tauro-lithocholic acid

• MDL： MFCD00200615
• Inchi： 1S/C26H45NO5S/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32)/t17-,18-,19-,20+,21-,22+,23+,25+,26-/m1/s1
• InChI Key： QBYUNVOYXHFVKC-GBURMNQMSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 483.30205
• Monoisotopic Mass: 483.30184471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.0476 (rough estimate)
• Refractive Index: 1.5650 (estimate)
• PSA: 103.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives